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Compound of Interest

2,6-Dimethoxypyridin-3-amine
Compound Name:
monohydrochloride

Cat. No.: B145760

Technical Guide: 2,6-Dimethoxypyridin-3-amine
Monohydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
2,6-Dimethoxypyridin-3-amine monohydrochloride (CAS No: 80789-72-6). The information
is presented to be a valuable resource for researchers and professionals involved in drug
development and chemical synthesis.

Core Physical Properties

2,6-Dimethoxypyridin-3-amine monohydrochloride is a chemical intermediate with
applications in the pharmaceutical and dye industries. A summary of its key physical properties
is provided below.
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Property Value Source
Molecular Formula C7H11CIN202 [1]
Molecular Weight 190.63 g/mol [1][2]
Melting Point 212 °C (literature) [11[3]
Boiling Point 265.7 °C at 760 mmHg [1]
Appearance White crystalline solid [1]

- Soluble in water and alcohol;
Solubility ) ) [1]
slightly soluble in ether.

Vapor Pressure 0.00902 mmHg at 25 °C [1]

Flash Point 1145°C [1]

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and verification of scientific
data. The following sections outline standardized protocols for determining the key physical
properties of solid chemical compounds like 2,6-Dimethoxypyridin-3-amine
monohydrochloride.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is
a widely used and reliable technique for this measurement.

Methodology:

o Sample Preparation: A small amount of the dry, crystalline 2,6-Dimethoxypyridin-3-amine
monohydrochloride is finely powdered.

o Capillary Loading: The powdered sample is packed into a thin-walled capillary tube, sealed
at one end, to a height of 2-3 mm.

o Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, adjacent
to a calibrated thermometer.
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample and the thermometer.

» Observation: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the last solid particle melts (completion of melting) are recorded. This
range is reported as the melting point. For a pure substance, this range is typically narrow
(0.5-1 °C).

Solubility Determination

Understanding the solubility of a compound is essential for its application in various chemical
processes and formulations. A general qualitative and semi-quantitative method is described
below.

Methodology:

e Solvent Selection: A range of standard laboratory solvents (e.g., water, ethanol, methanol,
diethyl ether, acetone) are selected for the test.

o Sample Preparation: A pre-weighed amount of 2,6-Dimethoxypyridin-3-amine
monohydrochloride is placed in a series of test tubes.

o Solvent Addition: A measured volume of each solvent is added to a separate test tube
containing the compound.

o Agitation and Observation: The test tubes are agitated, typically by vortexing or shaking, for
a set period to facilitate dissolution. The mixture is then allowed to stand, and visual
inspection is performed to determine if the solid has dissolved completely.

e Heating (Optional): If the compound is not soluble at room temperature, the test tube may be
gently heated to determine if solubility increases with temperature.

» Classification: The solubility is classified based on the amount of solute that dissolves in a
given volume of solvent (e.g., very soluble, soluble, slightly soluble, insoluble). For
guantitative analysis, the saturated solution is filtered, and the concentration of the dissolved
solid is determined using a suitable analytical technique such as UV-Vis spectroscopy or
HPLC.
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Visualizations

The following diagrams illustrate common experimental workflows and the synthetic pathway
for 2,6-Dimethoxypyridin-3-amine monohydrochloride.

Sample Preparation Measurement Result
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Caption: Workflow for Melting Point Determination.

Analysis

Preparation Testing

Start: Weigh Solute Add Known Volume of Solvent }—» Agitate Mixture }—» Observe for Dissolution }—» Completely Dissolved?

No

Insoluble/Partially Soluble

End: Solubility Determined

Yes

Classify as Soluble

Click to download full resolution via product page

Caption: Workflow for Qualitative Solubility Determination.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b145760?utm_src=pdf-body
https://www.benchchem.com/product/b145760?utm_src=pdf-body-img
https://www.benchchem.com/product/b145760?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 2,6-Dimethoxypyridin-3-amine
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2,6-Dimethoxypyridin-3-amine monohydrochloride
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Caption: General Synthesis Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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